(1S,2S)-2,3-Dihydro-1H-indene-1,2-diamine dihydrochloride

• IUPAC Name: (1S,2S)-2,3-dihydro-1H-indene-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C9H12N2.2ClH/c10-8-5-6-3-1-2-4-7(6)9(8)11;;/h1-4,8-9H,5,10-11H2;2*1H/t8-,9-;;/m0../s1
• InChI Key: FSROIONCWTUSFW-CDEWPDHBSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)N)N.Cl.Cl
• Isomeric SMILES: C1[C@@H]([C@H](C2=CC=CC=C21)N)N.Cl.Cl
• Molecular Formula: C9H14Cl2N2
• Molecular Weight: 221.12 g/mol

Description

“(1S,2S)-2,3-Dihydro-1H-indene-1,2-diamine dihydrochloride” is a chemical compound with the molecular formula C9H14Cl2N2 and a molecular weight of 221.12 g/mol. It is sold by Sigma-Aldrich as part of a collection of unique chemicals for early discovery researchers.

Molecular Structure Analysis

The molecular structure of “(1S,2S)-2,3-Dihydro-1H-indene-1,2-diamine dihydrochloride” consists of a cyclic indene backbone with two amine groups attached at the 1 and 2 positions. The compound also contains two hydrochloride ions, which likely interact with the amine groups to form a salt.

Scientific Research Applications

• Dibenzyl-(1S,2S)-2,3-dihydro-1H-indene-1,2-dicarboxylate**

  • Application Summary : This compound is synthesized through a diastereospecific bis-alkoxycarbonylation reaction, which starts from the cheap and easily available 1H-indene, benzyl alcohol, and carbon monoxide.
  • Methods of Application : The catalyst is formed in situ by mixing Pd(TFA)2, the ligand N2,N3-bis(2,6-dimethylphenyl)butane-2,3-diimine, p-benzoquinone is used as an oxidant, and benzyl alcohol acts both as a nucleophile and as the main solvent.
  • Results or Outcomes : The synthesis of dibenzyl-(1S*,2S*)-2,3-dihydro-1H-indene-1,2-dicarboxylate has been realized.

• (1S,2S)-Cyclohexane-1,2-dicarboxylic acid

  • Application Summary : A series of new C2-symmetric (1S,2S)-cyclohexane-1,2-dicarboxamides was synthesized from (1S,2S)-Cyclohexane-1,2-dicarboxylic acid.
  • Methods of Application : The specific methods of application or experimental procedures are not detailed in the source.
  • Results or Outcomes : A series of new C2-symmetric (1S,2S)-cyclohexane-1,2-dicarboxamides was synthesized.

Safety And Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals. The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. The compound is classified as Acute Tox. 4 Oral, indicating that it may be harmful if swallowed.